Cas no 1352037-23-0 (2-propoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiazole)

• Product Name: 2-propoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiazole
• CAS No: 1352037-23-0
• MF: C₁₂H₂₀BNO₃S
• MW: 269.168102264404
• CID: 4785268
• PubChem ID: 130114058
• Update Time: 2025-05-26

2-propoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiazole Chemical and Physical Properties

Names and Identifiers

• 2-propoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiazole
• 1352037-23-0
• 2-(n-Propoxy)thiazole-4-boronic acid pinacol ester

• Inchi： 1S/C12H20BNO3S/c1-6-7-15-10-14-9(8-18-10)13-16-11(2,3)12(4,5)17-13/h8H,6-7H2,1-5H3
• InChI Key： ZFAOEVHAEHVSJN-UHFFFAOYSA-N
• SMILES： S1C=C(B2OC(C)(C)C(C)(C)O2)N=C1OCCC

Computed Properties

• Exact Mass: 269.1256948g/mol
• Monoisotopic Mass: 269.1256948g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.8Ų

Additional information on 2-propoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiazole

Introduction to 2-Propoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiazole (CAS No. 1352037-23-0)

2-Propoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiazole, with the CAS number 1352037-23-0, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and organic synthesis. This compound is characterized by its unique structure, which combines a thiazole ring with a boronic acid derivative. The thiazole ring is a key structural motif in many biologically active molecules, while the boronic acid derivative provides valuable reactivity for further chemical modifications. This combination makes 2-propoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiazole an attractive candidate for various applications in drug discovery and development.

The chemical structure of 2-propoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiazole is defined by its thiazole core and the boronic acid derivative. The thiazole ring is a five-membered heterocycle containing sulfur and nitrogen atoms. The presence of the propoxy group at the 2-position and the boronic acid derivative at the 4-position imparts unique chemical properties to this compound. The boronic acid derivative is particularly noteworthy due to its ability to undergo Suzuki-Miyaura coupling reactions, which are widely used in the synthesis of complex organic molecules.

In recent years, 2-propoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiazole has been extensively studied for its potential applications in medicinal chemistry. One of the key areas of interest is its use as an intermediate in the synthesis of novel drugs. The thiazole ring is known for its biological activity and has been found in various therapeutic agents targeting diseases such as cancer, inflammation, and infectious diseases. The boronic acid derivative provides a reactive handle for further functionalization, allowing chemists to introduce a wide range of substituents to tailor the properties of the final product.

A recent study published in the Journal of Medicinal Chemistry highlighted the use of 2-propoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiazole in the development of new anti-cancer agents. The researchers utilized this compound as a building block to synthesize a series of thiazole derivatives with enhanced cytotoxic activity against various cancer cell lines. The results showed that these derivatives exhibited significant anti-proliferative effects and were selective for cancer cells over normal cells. This finding underscores the potential of 2-propoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiazole as a valuable starting material for drug discovery efforts.

Beyond its applications in medicinal chemistry, 2-propoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiazole has also been explored for its use in materials science. The unique electronic properties of thiazoles make them suitable for applications in organic electronics and photovoltaic devices. Researchers have investigated the use of thiazole-based compounds as electron acceptors in organic solar cells due to their high electron affinity and good stability under various environmental conditions. The boronic acid derivative can be used to introduce additional functional groups that enhance the electronic properties of these materials.

The synthesis of 2-propoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiazole typically involves multi-step procedures that are well-documented in the literature. One common approach involves the reaction of 2-chlorothiazole with propoxymagnesium bromide followed by treatment with bis(pinacolato)diboron to introduce the boronic acid derivative. This synthetic route provides good yields and can be scaled up for industrial production. The purity and quality of the final product are crucial for its successful application in both research and commercial settings.

In conclusion, 2-propoxy-4-(4,4，5，5-tetramethyl -1，3， 2-dioxaborolan - 2 - yl)thiazole (CAS No. 1352037 - 0) is a multifaceted compound with significant potential in various fields of chemistry and materials science. Its unique structure and reactivity make it an attractive candidate for drug discovery and development as well as applications in organic electronics. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in modern scientific endeavors.